1-(2-{[4'-(methylsulfonyl)biphenyl-2-yl]oxy}ethyl)-1H-imidazole

• IUPAC Name: 1-[2-[2-(4-methylsulfonylphenyl)phenoxy]ethyl]imidazole
• InChI: InChI=1S/C18H18N2O3S/c1-24(21,22)16-8-6-15(7-9-16)17-4-2-3-5-18(17)23-13-12-20-11-10-19-14-20/h2-11,14H,12-13H2,1H3
• InChI Key: JXYIARGLICRYEG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=CC=CC=C2OCCN3C=CN=C3
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

The compound “1-(2-{[4’-(methylsulfonyl)biphenyl-2-yl]oxy}ethyl)-1H-imidazole” is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring with two non-adjacent nitrogen atoms. The molecule also contains a biphenyl group, which consists of two connected phenyl rings, and a methylsulfonyl group, which is a sulfur-containing functional group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the imidazole ring, biphenyl group, and methylsulfonyl group would all contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the imidazole ring, which can act as a nucleophile or electrophile depending on the conditions. The biphenyl group might undergo electrophilic aromatic substitution, and the methylsulfonyl group could potentially be replaced by a nucleophile.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonyl group could increase its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. For example, it could be investigated for use in pharmaceuticals, given the biological activity of many imidazole-containing compounds.